Cas no 1797971-71-1 (N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide)

• Product Name: N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide
• CAS No: 1797971-71-1
• MF: C₂₄H₂₃N₃O₄S
• MW: 449.522124528885
• CID: 5374909
• Update Time: 2025-05-20

N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]quinoline-8-sulfonamide
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide

• Inchi： 1S/C24H23N3O4S/c28-24(21-15-19-5-1-2-8-20(19)31-21)27-13-10-17(11-14-27)16-26-32(29,30)22-9-3-6-18-7-4-12-25-23(18)22/h1-9,12,15,17,26H,10-11,13-14,16H2
• InChI Key： KCRIBRDIXQBYRS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2S(NCC2CCN(C(C3=CC4=CC=CC=C4O3)=O)CC2)(=O)=O)C=CC=1

Additional information on N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide

Comprehensive Overview of N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide (CAS No. 1797971-71-1)

N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide (CAS No. 1797971-71-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzofuran and quinoline moieties, exhibits promising potential in drug discovery and development. Its molecular structure combines a piperidine backbone with a sulfonamide group, making it a versatile candidate for targeting various biological pathways.

The compound's CAS No. 1797971-71-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The integration of benzofuran and quinoline rings in its structure is particularly noteworthy, as these scaffolds are frequently explored in medicinal chemistry for their bioactivity. The sulfonamide group further enhances its potential as a pharmacophore, often associated with antimicrobial and anti-inflammatory properties.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in personalized medicine and targeted therapies. N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide aligns with this trend, as its structural features suggest interactions with key enzymes and receptors. Researchers are particularly interested in its potential applications in neurodegenerative diseases and cancer therapeutics, where quinoline-based compounds have shown efficacy.

The synthesis of N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide involves multi-step organic reactions, including amide coupling and sulfonylation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's solubility and stability profiles are also critical factors for its formulation in drug development, with ongoing studies optimizing these properties for clinical use.

From a commercial perspective, CAS No. 1797971-71-1 represents a niche yet growing segment in the fine chemicals market. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical studies, reflecting its potential as a lead molecule. The rise of AI-driven drug discovery has further accelerated interest in such compounds, as computational models predict their binding affinities and therapeutic potentials with greater accuracy.

Environmental and regulatory considerations are also paramount when working with N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety and compliance with global chemical regulations. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In summary, N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}quinoline-8-sulfonamide (CAS No. 1797971-71-1) is a compound of significant scientific and commercial interest. Its unique structural features, combined with its potential therapeutic applications, make it a valuable subject of ongoing research. As the fields of medicinal chemistry and drug discovery continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.